molecular formula C14H18O3 B13594190 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid

Cat. No.: B13594190
M. Wt: 234.29 g/mol
InChI Key: XAFRGVLCTXJDAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid is a synthetic organic compound featuring a dihydrobenzofuran moiety linked to a dimethyl-substituted butanoic acid chain. While its exact pharmacological role remains under investigation, structural analogs suggest relevance in synthetic cannabinoid research, particularly as metabolites or intermediates in designer drug pathways .

Properties

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylbutanoic acid

InChI

InChI=1S/C14H18O3/c1-14(2,13(15)16)7-5-10-3-4-12-11(9-10)6-8-17-12/h3-4,9H,5-8H2,1-2H3,(H,15,16)

InChI Key

XAFRGVLCTXJDAY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCC1=CC2=C(C=C1)OCC2)C(=O)O

Origin of Product

United States

Preparation Methods

The synthesis of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid typically involves the following steps:

Chemical Reactions Analysis

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Positioning

Key structural differences between 4-(2,3-dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid and related compounds lie in the substituent positioning on the butanoic acid chain and the aromatic/heterocyclic core:

Compound Name Core Structure Butanoic Acid Substituents EC50 (nM) Metabolic Stability Detection Limit (ng/mL)
4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid Dihydrobenzofuran 2,2-dimethyl N/A* Presumed High Not Reported
MDMB-FUBINACA M1 (ADB-FUBINACA metabolite) Fluorobenzoylindazole 3,3-dimethyl N/A Low (Detected) 5.0
5F-ADB 3,3-dimethylbutanoic acid Indazole-3-carboxamide 3,3-dimethyl N/A Low (Not Detected) 5.0
CP0555832 (Bioactive analog) Difluorophenyl ether Unsubstituted 1478 Moderate N/A
CP0478431 (Bioactive analog) Difluorophenyl cyclobutyl ether 2,2-dimethyl 2780 High N/A

Notes:

  • Aromatic Core Differences: Dihydrobenzofuran’s partial saturation contrasts with fluorinated phenyl or indazole cores in synthetic cannabinoids, possibly altering receptor affinity or pharmacokinetics.

Bioactivity and Receptor Interactions

While direct EC50 data for the target compound is unavailable, structurally related compounds provide insights:

  • CP0555832 (unsubstituted butanoic acid) exhibits an EC50 of 1478 nM, whereas CP0478431 (2,2-dimethylbutanoic acid) shows reduced potency (EC50 = 2780 nM) . This suggests that dimethyl substitution at the 2,2-position may decrease binding efficiency in certain contexts.
  • Synthetic cannabinoid metabolites like MDMB-FUBINACA M1 (3,3-dimethyl) are detectable in blood at ≥5.0 ng/mL, but their 2,2-dimethyl counterparts (e.g., the target compound) may evade standard screening due to altered metabolic pathways or stability .

Metabolic and Analytical Considerations

  • Detection Challenges : The 2,2-dimethyl configuration could hinder enzymatic hydrolysis or phase I metabolism, reducing the formation of detectable byproducts compared to 3,3-dimethyl analogs .
  • Stability : The dihydrobenzofuran ring’s partial saturation may confer resistance to oxidative degradation, extending half-life in biological matrices.

Biological Activity

The compound 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid is a derivative of the benzofuran family and has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, particularly focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

  • Molecular Formula : C13_{13}H16_{16}O2_{2}
  • Molecular Weight : 208.27 g/mol

Pharmacological Profile

Research indicates that derivatives of 2,3-dihydrobenzofuran , including the compound in focus, exhibit significant activity as selective cannabinoid receptor 2 (CB₂) agonists. These compounds have been studied for their potential in treating neuropathic pain without the psychoactive effects associated with CB₁ receptor activation .

The mechanism of action primarily involves the modulation of cannabinoid receptors in the endocannabinoid system. The compound selectively activates CB₂ receptors, which are predominantly located in immune tissues and peripheral nervous systems, leading to anti-inflammatory and analgesic effects .

Case Studies

  • Neuropathic Pain Models :
    • A study demonstrated that a related compound effectively reversed neuropathic pain in spinal nerve ligation models without affecting locomotor behavior. This suggests a targeted analgesic effect mediated through CB₂ receptor activation .
  • Tyrosinase Inhibition :
    • Another investigation into benzofuran derivatives showed that certain analogs inhibited mushroom tyrosinase activity, which is crucial for melanin production. This inhibition suggests potential applications in treating hyperpigmentation disorders .

Comparative Biological Activity Table

Compound NameActivity TypeMechanism of ActionReference
4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acidCB₂ AgonistSelective activation of CB₂ receptors
Related Benzofuran DerivativeTyrosinase InhibitorInhibition of tyrosinase enzyme
Benzofuran-based CompoundAnti-inflammatoryModulation of immune response via CB₂ receptors

Efficacy in Pain Management

The efficacy of compounds like 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid has been highlighted in various studies focusing on pain management. These compounds have been shown to provide relief in models of inflammatory and neuropathic pain without the psychoactive side effects typically associated with cannabinoid therapies.

Antioxidant Properties

Recent studies have also indicated that some benzofuran derivatives possess antioxidant properties. These properties contribute to their potential therapeutic applications beyond pain management, particularly in conditions characterized by oxidative stress .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.